Cas no 27151-57-1 (Benzenamine,4-methoxy-N-(4-methoxyphenyl)-N-methyl-)

• Product Name: Benzenamine,4-methoxy-N-(4-methoxyphenyl)-N-methyl-
• CAS No: 27151-57-1
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 283338
• PubChem ID: 520290
• Update Time: 2025-04-19

Benzenamine,4-methoxy-N-(4-methoxyphenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-methoxy-N-(4-methoxyphenyl)-N-methyl-
• 4-Methoxy-N-(4-methoxyphenyl)-N-methylaniline
• N-(4-methoxyphenyl)-N-methyl-p-anisidine
• NS00028261
• AKOS027380801
• EINECS 248-265-3
• 4,4'-Dimethoxy-N-methyldiphenylamine
• SCHEMBL114319
• DTXSID40181620
• 4,4-DIMETHOXY-N-METHYLDIPHENYLAMINE
• UFM5PPW7L2
• methyl-4,4'-dimethoxy-diphenylamin
• 4-Methoxy-N-(4-methoxyphenyl)-N-methylaniline #
• FT-0617069
• 27151-57-1
• 4-Methoxy-N-(4-methoxyphenyl)-N-methylbenzenamine
• Benzenamine, 4-methoxy-N-(4-methoxyphenyl)-N-methyl-
• bis-(4-methoxy-phenyl)-methylamine

• Inchi： 1S/C15H17NO2/c1-16(12-4-8-14(17-2)9-5-12)13-6-10-15(18-3)11-7-13/h4-11H,1-3H3
• InChI Key： JBSYDIKKOAPATG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N(C)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 243.12601
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.7

Benzenamine,4-methoxy-N-(4-methoxyphenyl)-N-methyl- Security Information

• Risk Phrases：R20/21/22
• Safety Term：S22;S36/37